Cas no 89820-42-8 (Benzenemethanol, 3-(octyloxy)-)

• Product Name: Benzenemethanol, 3-(octyloxy)-
• CAS No: 89820-42-8
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 588073
• PubChem ID: 43129620
• Update Time: 2025-04-19

Benzenemethanol, 3-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(octyloxy)-
• (3-octoxyphenyl)methanol
• [3-(OCTYLOXY)PHENYL]METHANOL
• (3-Octyloxyphenyl)methanol
• DTXSID40655452
• SCHEMBL15779393
• A1-05289
• 89820-42-8

• Inchi： 1S/C15H24O2/c1-2-3-4-5-6-7-11-17-15-10-8-9-14(12-15)13-16/h8-10,12,16H,2-7,11,13H2,1H3
• InChI Key： KIPQIHYWCSWFAX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CO)C=1)CCCCCCCC

Computed Properties

• Exact Mass: 236.178
• Monoisotopic Mass: 236.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 4.4